Cas no 1594458-35-1 (3-Propanoyloxan-4-one)

• Product Name: 3-Propanoyloxan-4-one
• CAS No: 1594458-35-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5741341
• PubChem ID: 121599645
• Update Time: 2025-07-21

3-Propanoyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS026733631
• 1594458-35-1
• EN300-1124929
• 3-Propanoyloxan-4-one
• 4H-Pyran-4-one, tetrahydro-3-(1-oxopropyl)-

• Inchi： 1S/C8H12O3/c1-2-7(9)6-5-11-4-3-8(6)10/h6H,2-5H2,1H3
• InChI Key： UWXKZBHACPYDHY-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(CC)=O)C1)=O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 268.6±30.0 °C(Predicted)
• pka: 9.38±0.20(Predicted)

Additional information on 3-Propanoyloxan-4-one

Introduction to 3-Propanoyloxan-4-one (CAS No. 1594458-35-1) and Its Emerging Applications in Chemical Biology

3-Propanoyloxan-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 1594458-35-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of β-keto esters, which are well-documented for their versatility in synthetic chemistry and pharmacological applications. The presence of both a ketone and an ester functionality in its molecular structure makes it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 3-propanoyloxan-4-one consists of a five-membered lactone ring fused with a ketone group at the fourth position, while the third carbon is linked to a propanoyl moiety. This specific arrangement imparts distinct reactivity and binding capabilities, making it an attractive candidate for further investigation in drug discovery and material science. The compound’s ability to participate in various chemical transformations, such as Michael additions, condensation reactions, and cyclization processes, underscores its utility as an intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-propanoyloxan-4-one and its derivatives. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be relevant for treating inflammatory diseases, metabolic disorders, and neurological conditions. For instance, research has indicated that derivatives of this scaffold can modulate the activity of enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the broader trend in medicinal chemistry toward identifying small-molecule inhibitors with targeted mechanisms of action.

Moreover, the structural features of 3-propanoyloxan-4-one make it a promising candidate for developing antimicrobial agents. The lactone ring and ketone group can interact with bacterial cell membranes and disrupt essential metabolic processes, leading to cell death. Several studies have demonstrated that analogs of this compound exhibit potent activity against Gram-positive bacteria, including strains resistant to conventional antibiotics. This underscores the importance of 3-propanoyloxan-4-one as a lead compound for further optimization toward creating novel antibiotics.

The synthesis of 3-propanoyloxan-4-one can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the condensation of ethyl acetoacetate with glycolic acid under acidic conditions, followed by cyclization to form the lactone ring. Alternatively, more complex synthetic strategies may employ transition metal-catalyzed reactions or enzymatic approaches to achieve higher regioselectivity and yield. These synthetic pathways highlight the versatility of 3-propanoyloxan-4-one as a building block in organic chemistry.

From a material science perspective, 3-propanoyloxan-4-one has shown promise in the development of functional materials. Its ability to form coordination complexes with metal ions makes it useful in designing catalysts and sensors. For example, complexes formed between 3-propanoyloxan-4-one and transition metals such as copper or zinc have been investigated for their catalytic activity in oxidation reactions. Additionally, these complexes exhibit interesting luminescent properties, which could be exploited in optoelectronic devices.

The growing body of research on 3-propanoyloxan-4-one underscores its significance as a versatile intermediate in chemical biology and pharmaceutical development. As synthetic methodologies continue to advance, new derivatives with enhanced biological activity are likely to be discovered. Furthermore, computational modeling techniques can aid in predicting the binding modes of this compound with biological targets, accelerating the drug discovery process. The integration of experimental data with computational insights will be crucial for unlocking the full potential of 3-propanoyloxan-4-one in future research.

In conclusion,3-Propanoyloxan-4-one (CAS No. 1594458-35-1) is a multifaceted compound with applications spanning synthetic chemistry, pharmacology, and material science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and functional materials. As ongoing studies continue to reveal its potential benefits,3-propanoyloxan-4-one is poised to play an increasingly important role in advancing scientific understanding and innovation across multiple disciplines.